2,2-Dimethyl-4,7,10,13-tetraoxa-2-silatetradecane

• IUPAC Name: 2-[2-(2-methoxyethoxy)ethoxy]ethoxymethyl-trimethylsilane
• InChI: InChI=1S/C11H26O4Si/c1-12-5-6-13-7-8-14-9-10-15-11-16(2,3)4/h5-11H2,1-4H3
• InChI Key: GODCNMFABWHNNF-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOCCOC[Si](C)(C)C
• Molecular Formula: C11H26O4Si
• DSSTOX Substance ID: DTXSID401232032
• Molecular Weight: 250.41 g/mol
• CAS RN: 864079-63-0

Description

2,2-Dimethyl-4,7,10,13-tetraoxa-2-silatetradecane is a chemical compound with the molecular formula C11H26O4Si. It is also known as an electrolyte solvent.

Molecular Structure Analysis

The molecular structure of 2,2-Dimethyl-4,7,10,13-tetraoxa-2-silatetradecane consists of 11 carbon atoms, 26 hydrogen atoms, 4 oxygen atoms, and 1 silicon atom. The exact mass of the molecule is 250.160034 Da.

Physical And Chemical Properties Analysis

2,2-Dimethyl-4,7,10,13-tetraoxa-2-silatetradecane has a density of 0.9±0.1 g/cm3. Its boiling point is 273.1±25.0 °C at 760 mmHg. The compound is air sensitive and moisture sensitive.

Scientific Research Applications

Catalytic Synthesis of Oxygenated Fuels

Catalytic Synthesis of Polyoxymethylene Dimethyl Ethers (OME) A Review

- Polyoxymethylene dimethyl ethers (OME) are notable for their use as oxygenated fuels, offering environmental benefits like reduced hazardous exhaust emissions when used in diesel engines. Research focuses on simplifying production processes for these compounds to be more energy-efficient and selective in synthesis. This highlights the importance of research in finding efficient catalysts and processes for producing oxygenated compounds, potentially including or related to "2,2-Dimethyl-4,7,10,13-tetraoxa-2-silatetradecane" (Baranowski, Bahmanpour, & Kröcher, 2017).

Environmental Impact and Applications

Review of Recent Findings on Occurrence and Fates of Siloxanes in Environmental Compartments - This review discusses the environmental distribution, migration, degradation, and transformation of siloxanes, which are widely used in consumer products and industrial processes. It covers the behavior of dimethylsiloxanes in various environmental matrices, indicating the significance of understanding the environmental impact of such compounds for sustainable use and management (Xiang, Liu, Xu, & Cai, 2021).

Biotechnology and Medicine Applications

Applications of Zeolites in Biotechnology and Medicine - A Review - While not directly related to "2,2-Dimethyl-4,7,10,13-tetraoxa-2-silatetradecane," this review on zeolites highlights the diverse applications of microporous compounds in biotechnology and medicine. It emphasizes their use in environment protection, detoxication, improving nutrition status, separating biomolecules, and in medical applications such as drug delivery and tissue engineering (Bačáková, Vandrovcová, Kopová, & Jirka, 2018).

Alternative Fuel Applications

Applicability of Dimethyl Ether (DME) in a Compression Ignition Engine as an Alternative Fuel - This review focuses on dimethyl-ether (DME), highlighting its low emissions and superior atomization characteristics as an alternative fuel in compression ignition engines. The discussion includes technological adaptations required for DME use, such as injector design modifications, indicating a parallel in research efforts for developing alternative, environmentally friendly fuels (Park & Lee, 2014).

Safety and Hazards

The substance is not classified according to the Globally Harmonized System (GHS). Precautionary measures include handling under inert gas, avoiding contact with eyes, skin, or clothing, and storing in a well-ventilated place with the container tightly closed.

Future Directions

While specific future directions for 2,2-Dimethyl-4,7,10,13-tetraoxa-2-silatetradecane are not mentioned in the literature, its use as an electrolyte solvent suggests potential applications in the field of energy storage and conversion.